(2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate

• IUPAC Name: (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate
• InChI: InChI=1S/C9H8INO4/c10-7-3-1-6(15-7)2-4-9(13)14-5-8(11)12/h1-4H,5H2,(H2,11,12)/b4-2+
• InChI Key: BWPXWYQOANDEDU-DUXPYHPUSA-N
• Canonical SMILES: C1=C(OC(=C1)I)C=CC(=O)OCC(=O)N
• Isomeric SMILES: C1=C(OC(=C1)I)/C=C/C(=O)OCC(=O)N
• Molecular Formula: C9H8INO4
• Molecular Weight: 321.07 g/mol

Description

(2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate, also known as AOE-PC, is a chemical compound that has recently gained attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate is not fully understood. However, studies have suggested that it may exert its effects by modulating various signaling pathways involved in inflammation and oxidative stress. (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been found to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. It has also been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase, which protect cells from oxidative stress.
Biochemical and Physiological Effects:
(2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been shown to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as IL-1β, IL-6, and TNF-α, in cells stimulated with lipopolysaccharide. (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has also been shown to reduce the levels of reactive oxygen species and increase the activity of antioxidant enzymes in cells. In animal models, (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been found to improve motor function and reduce neuroinflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

(2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in both in vitro and in vivo studies. However, there are also some limitations to using (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its optimal dosage and administration route. Additionally, (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate may have different effects in different disease models, and more research is needed to determine its efficacy in various conditions.

Future Directions

There are several future directions for research on (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been shown to have neuroprotective effects in animal models, and more research is needed to determine its efficacy in human patients. Another area of interest is its potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been shown to reduce the production of pro-inflammatory cytokines in cells, and more research is needed to determine its efficacy in animal models and human patients. Overall, (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate is a promising compound that has the potential to be a valuable tool in the field of medicine.

Synthesis Methods

(2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate can be synthesized using a multistep reaction process. The first step involves the preparation of 5-iodofuran-2-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with ethyl 2-amino-2-oxoacetate to form the intermediate product, (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate. This intermediate product is further purified and characterized to obtain the final product, (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate.

Scientific Research Applications

(2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has shown potential applications in the field of medicine. It has been studied for its anti-inflammatory, antioxidant, and neuroprotective properties. (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells. It has also been shown to protect neurons from damage caused by oxidative stress and inflammation. (2-amino-2-oxoethyl) (E)-3-(5-iodofuran-2-yl)prop-2-enoate has been studied in various disease models, including Parkinson's disease, Alzheimer's disease, and multiple sclerosis.